Cas no 115238-58-9 ((3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic acid)

(3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic acid is a chiral, rigid bicyclic compound featuring a fused decahydroisoquinoline scaffold with a carboxylic acid functional group at the 3-position. Its stereochemically defined structure makes it a valuable intermediate in organic synthesis, particularly for the development of peptidomimetics and constrained analogs of bioactive molecules. The compound’s conformational rigidity enhances binding affinity and selectivity in medicinal chemistry applications, while its carboxylic acid group allows for further derivatization. It is commonly employed in the synthesis of pharmaceuticals, catalysts, and chiral auxiliaries. High purity and stereochemical integrity are critical for its utility in asymmetric synthesis and drug discovery.
(3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic acid structure
115238-58-9 structure
Product Name:(3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic acid
CAS No:115238-58-9
MF:C10H17NO2
MW:183.24748301506
CID:130700
PubChem ID:9815431
Update Time:2025-08-05

(3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic acid
    • (3S,4aS,8aS)-Decahydroisoquinolinecarboxylic Acid, Hydrochloride Salt
    • 3-Isoquinolinecarboxylicacid, decahydro-, (3S,4aS,8aS)-
    • DECANHYDROISOQUINOLINE-3-CARBOXYLIC ACID
    • [3S-(3alpha,4abeta,8abeta)]-Decahydro-3-isoquinolinecarboxylic acid
    • DECAHYDRO-ISOQUINOLINE-3-CARBOXYLIC ACID
    • (3S,4aS,8aS)-Decahydro-3-isoquinolinecarboxylic acid
    • DECAHYDRO-ISOQUINOLINE-3-CARBOXYLIC ACID HYDROCHLORIDE
    • AKOS006346554
    • (3S,4aS,8aS)-Decahydroisoquinolinecarboxylic Acid, Hydrochloride Salt (90per cent)
    • (3S,4aS,8aS)-Decahydro-3-isoquinolinecarboxylicacid
    • 3-Isoquinolinecarboxylic acid, decahydro-, (3S,4aS,8aS)-
    • SCHEMBL6491281
    • (3S,4aS,8aS)-1,2,3,4,4a,5,6,7,8,8a-decahydroisoquinoline-3-carboxylic acid
    • CS-0376388
    • 115238-58-9
    • (3S,4aS,8aS)-Decahydroisoquinolinecarboxylic Acid, Hydrochloride Salt (90%)
    • Inchi: 1S/C10H17NO2/c12-10(13)9-5-7-3-1-2-4-8(7)6-11-9/h7-9,11H,1-6H2,(H,12,13)/t7-,8+,9-/m0/s1
    • InChI Key: NSENYWQRQUNUGD-YIZRAAEISA-N
    • SMILES: OC([C@@H]1C[C@@H]2CCCC[C@@H]2CN1)=O

Computed Properties

  • Exact Mass: 183.12600
  • Monoisotopic Mass: 183.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • Density: 1.099±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: >80?C (dec.)
  • Solubility: Slightly soluble (8.6 g/l) (25 º C),
  • PSA: 49.33000
  • LogP: 1.56810

(3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic acid Security Information

  • Hazard Category Code: 41
  • Safety Instruction: 26-39

(3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic acid Pricemore >>

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(3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic acid Related Literature

Additional information on (3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic acid

Introduction to (3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic Acid (CAS No. 115238-58-9)

(3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic acid, identified by its CAS number 115238-58-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, belonging to the isoquinoline family, has garnered attention due to its unique structural features and potential biological activities. The stereochemistry of this compound, particularly the configuration at the (3S,4aS,8aS) positions, plays a crucial role in determining its interaction with biological targets and its overall pharmacological profile.

The isoquinoline scaffold is a well-known motif in natural products and pharmaceuticals, renowned for its diverse biological activities. Compounds derived from isoquinoline have been investigated for their potential in treating various diseases, including cancer, neurological disorders, and infectious diseases. The specific stereochemistry of (3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic acid makes it a valuable scaffold for drug discovery and development. The presence of multiple stereocenters allows for the exploration of conformational flexibility and binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel isoquinoline derivatives with enhanced pharmacological properties. The compound (3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic acid has been studied for its potential as a precursor in the synthesis of more complex molecules. Its structural framework provides a basis for designing analogs with improved solubility, bioavailability, and target specificity. This has led to several innovative approaches in medicinal chemistry aimed at optimizing the pharmacokinetic and pharmacodynamic profiles of isoquinoline-based drugs.

One of the most compelling aspects of (3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic acid is its potential as a lead compound in the development of new therapeutic agents. Recent studies have highlighted its interactions with various biological targets, including enzymes and receptors involved in disease pathways. For instance, research has demonstrated that derivatives of this compound can modulate the activity of enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression. Additionally, the compound has shown promise in interactions with receptors involved in neurological disorders like Alzheimer's disease.

The synthesis of (3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic acid involves complex organic transformations that require precise control over stereochemistry. Advances in synthetic methodologies have enabled chemists to access this compound with high enantiomeric purity. Techniques such as asymmetric catalysis and chiral auxiliary strategies have been employed to achieve the desired stereochemical configuration at the (3S,4aS,8aS) positions. These synthetic advancements not only facilitate the production of this compound but also pave the way for exploring other isoquinoline derivatives with tailored biological activities.

The pharmacological evaluation of (3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic acid has revealed several interesting properties that make it a promising candidate for further development. In vitro studies have shown that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to human health. For example, it has been observed to inhibit the activity of tyrosine kinases involved in cancer signaling pathways. Furthermore, preliminary animal models have suggested potential therapeutic benefits in conditions such as inflammation and pain management.

The structural versatility of (3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic acid allows for further functionalization through various chemical modifications. Researchers have explored strategies to introduce additional functional groups into the molecule to enhance its biological activity or improve its pharmacokinetic properties. For instance, modifications at the carboxylic acid moiety have been investigated to improve solubility and metabolic stability. These modifications often involve coupling strategies such as amide bond formation or esterification reactions.

The computational modeling of (3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic acid has provided valuable insights into its binding interactions with biological targets. Molecular docking studies have been employed to predict how this compound might interact with specific enzymes or receptors at an atomic level. These studies help in understanding the mechanism of action and can guide the design of more potent derivatives. Additionally, computational approaches have been used to predict metabolic pathways and potential side effects associated with this compound.

The future prospects for (3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic acid are promising given its unique structural features and potential biological activities. Ongoing research aims to further elucidate its pharmacological profile through comprehensive preclinical studies. These studies will provide critical data on safety and efficacy before moving into clinical trials for therapeutic applications. The compound's potential as a lead molecule in drug discovery underscores its importance in advancing pharmaceutical science.

In conclusion,(3S,(4a)S,(8a)S)-Decahydroisoquinoline- -carboxylic acid (CAS No. <>115238-58-9>) represents a significant advancement in pharmaceutical chemistry。 Its unique stereochemistry, structural versatility, and potential biological activities make it a valuable scaffold for drug discovery。 As research continues, this compound is expected to contribute significantly to the development of novel therapeutic agents that address various human health challenges。

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